Cas no 39160-84-4 (2-Furancarboxylic acid, 5-nitro-, ethenyl ester)

• Product Name: 2-Furancarboxylic acid, 5-nitro-, ethenyl ester
• CAS No: 39160-84-4
• MF: C₇H₅NO₅
• MW: 183.118302106857
• CID: 292183
• PubChem ID: 71346682
• Update Time: 2025-04-19

2-Furancarboxylic acid, 5-nitro-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-nitro-, ethenyl ester
• ethenyl 5-nitrofuran-2-carboxylate
• vinyl 5-nitrofuran-2-carboxylate
• DTXSID10772660
• 39160-84-4

• Inchi： 1S/C7H5NO5/c1-2-12-7(9)5-3-4-6(13-5)8(10)11/h2-4H,1H2
• InChI Key： LWWWSKZFUONKKV-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(=O)OC=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.01675
• Monoisotopic Mass: 183.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 82.58